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Compound of Interest

Compound Name: Angelol K

Cat. No.: B1640547

An In-depth Examination of a Bioactive Coumarin from Traditional Chinese Medicine

Abstract

Angelol K, a naturally occurring coumarin primarily isolated from the roots of Angelica species,
has garnered interest for its potential therapeutic applications rooted in traditional Chinese
medicine (TCM). This document provides a comprehensive technical overview of Angelol K,
summarizing its chemical properties, known biological activities, and putative mechanisms of
action. This guide is intended for researchers, scientists, and drug development professionals,
offering a consolidated resource of available data, detailed experimental methodologies for its
study, and visualizations of its proposed signaling pathways to facilitate further investigation
and drug discovery efforts.

Introduction

For centuries, the roots of Angelica species, known as "Duhuo” in traditional Chinese medicine,
have been utilized to treat a variety of ailments, most notably rheumatic arthralgia and
headaches. Modern phytochemical investigations have identified a rich array of bioactive
compounds within these plants, with coumarins being a prominent class. Among these,
Angelol K has emerged as a compound of interest due to its potential pharmacological
activities. This guide synthesizes the current knowledge on Angelol K, providing a foundation
for its further exploration as a potential therapeutic agent.
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Chemical and Physical Properties

A clear understanding of the physicochemical characteristics of Angelol K is fundamental for
its study and development. The available data are summarized in the table below.

Property Value

CAS Number 169736-93-0
Molecular Formula C20H2407
Molecular Weight 376.4 g/mol

[(1R,2S)-2,3-dihydroxy-1-(7-methoxy-2-
IUPAC Name oxochromen-6-yl)-3-methylbutyl] (2)-2-
methylbut-2-enoate

Roots of Angelica species, including Angelica
Source ] ] ) ]
pubescentis and Angelica sinensis.[1]

Compound Class Coumarin

Biological Activities and Mechanisms of Action

Angelol K is reported to exhibit a range of biological activities, with its anti-platelet function
being the most explicitly described. Other potential activities, inferred from studies on related
coumarins and the source plant, include anti-inflammatory, anti-cancer, and neuroprotective
effects.

Anti-Platelet Activity

Angelol K has been shown to inhibit human platelet aggregation in a dose-dependent manner
in vitro. The proposed mechanism involves the antagonism of adenosine diphosphate (ADP)
receptor signaling. By interfering with this pathway, Angelol K is thought to reduce the
activation of glycoprotein llb/llla, a key receptor in platelet aggregation and thrombus
formation.

The following diagram illustrates the proposed mechanism by which Angelol K may inhibit
ADP-induced platelet aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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